Cas no 10508-76-6 (2-ethoxy-2H-1,3,2λ?-benzodioxaphosphol-2-one)

• Product Name: 2-ethoxy-2H-1,3,2λ?-benzodioxaphosphol-2-one
• CAS No: 10508-76-6
• MF: C₈H₉O₄P
• MW: 200.128423452377
• CID: 1150282
• PubChem ID: 11820088
• Update Time: 2025-05-27

2-ethoxy-2H-1,3,2λ?-benzodioxaphosphol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaphosphole, 2-ethoxy-, 2-oxide
• 2-oxo-2-ethoxy-4,5-benzo-1,3,2-dioxaphospholane
• 2-ethoxy-2H-1,3,2λ?-benzodioxaphosphol-2-one
• 10508-76-6
• ethyl o-phenylene phosphate
• 1,3,2-benzodioxaphosphole,2-ethoxy-,2-oxide
• SCHEMBL4098218
• FBJABOYDMBHVMO-UHFFFAOYSA-N

• Inchi： 1S/C8H9O4P/c1-2-10-13(9)11-7-5-3-4-6-8(7)12-13/h3-6H,2H2,1H3
• InChI Key： FBJABOYDMBHVMO-UHFFFAOYSA-N
• SMILES： P1(=O)(OCC)OC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 200.02387
• Monoisotopic Mass: 200.02384576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on 2-ethoxy-2H-1,3,2λ?-benzodioxaphosphol-2-one

Latest Research Insights on 2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one (CAS: 10508-76-6) in Chemical Biology and Pharmaceutical Applications

2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one (CAS: 10508-76-6) is a heterocyclic phosphorus compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzodioxaphosphole scaffold, serves as a key intermediate in the synthesis of bioactive molecules and has demonstrated potential in drug discovery and development. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and prodrugs.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one as a phosphonate prodrug motif. The research highlighted its ability to enhance the bioavailability of phosphate-containing therapeutics by masking the charged phosphonate group, thereby improving membrane permeability. The study utilized in vitro and in vivo models to demonstrate the compound's stability under physiological conditions and its efficient conversion to the active metabolite in target tissues.

In the field of chemical biology, researchers have leveraged the reactivity of 2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one to develop novel probes for studying enzyme mechanisms. A 2024 publication in ACS Chemical Biology reported the synthesis of activity-based probes incorporating this scaffold, which were used to profile the activity of serine hydrolases in complex biological systems. The study provided valuable insights into enzyme function and identified potential targets for therapeutic intervention.

Recent advancements in synthetic methodologies have also expanded the applications of 2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one. A 2023 paper in Organic Letters described a novel catalytic system for the asymmetric synthesis of benzodioxaphosphole derivatives, enabling the production of enantiomerically pure compounds with potential pharmacological activity. This development opens new avenues for the exploration of structure-activity relationships and the optimization of drug candidates.

From a safety and toxicological perspective, recent preclinical studies have evaluated the pharmacokinetic properties and potential adverse effects of 2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one derivatives. Data from these studies suggest that while the compound exhibits favorable metabolic stability, careful consideration must be given to dose optimization to minimize off-target effects. These findings are crucial for guiding the future development of therapeutics based on this chemical scaffold.

Looking ahead, researchers are exploring the potential of 2-ethoxy-2H-1,3,2λ⁵-benzodioxaphosphol-2-one in emerging areas such as targeted drug delivery and PROTAC (proteolysis targeting chimera) technology. Preliminary results from ongoing studies indicate that the compound's unique chemical properties may enable the development of novel therapeutic strategies for challenging disease targets, including those previously considered undruggable.